Cas no 1806764-44-2 (Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806764-44-2
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4813460
• Update Time: 2025-10-05

Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H13F3N2O4/c1-18-8(17)3-6-5-16-10(19-2)9(7(6)4-15)20-11(12,13)14/h5H,3-4,15H2,1-2H3
• InChI Key： OWLCYLZWXPMTAW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=CC(CC(=O)OC)=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1
• Topological Polar Surface Area: 83.7

Additional information on Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

Methyl 4-(Aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806764-44-2): A Comprehensive Overview

Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806764-44-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate is notable for its pyridine core, which is functionalized with a methyl ester group, an aminomethyl group, a methoxy group, and a trifluoromethoxy group. These functional groups contribute to the compound's distinct physicochemical properties, including its solubility, stability, and biological activity. The presence of the trifluoromethoxy group, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate. One notable area of research is its potential as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity as a positive allosteric modulator of GABAA receptors. This finding suggests that it could be useful in the treatment of anxiety disorders and epilepsy.

Another area of interest is the compound's antitumor activity. Research conducted at the National Cancer Institute demonstrated that Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate has significant cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways. These findings have sparked interest in further investigating this compound as a potential anticancer agent.

In addition to its therapeutic potential, Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing the function of specific proteins and pathways in cellular systems. For example, it has been used to investigate the role of certain ion channels in neuronal function and signaling.

The synthesis of Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate has been optimized to ensure high yields and purity. Various synthetic routes have been reported in the literature, with one common approach involving the sequential functionalization of a pyridine scaffold followed by esterification and reductive amination steps. The ability to synthesize this compound efficiently is crucial for its further development and application in both research and clinical settings.

Despite its promising properties, it is important to note that further preclinical and clinical studies are necessary to fully evaluate the safety and efficacy of Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate. Ongoing research aims to address key questions related to its pharmacokinetics, toxicology, and drug-drug interactions. Additionally, efforts are being made to optimize its formulation for various routes of administration.

In conclusion, Methyl 4-(aminomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806764-44-2) represents an exciting molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases and conditions.